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Compound of Interest

Compound Name: Lanoconazole

CAS No.: 153222-93-6

Cat. No.: B123884

Get Quote

Executive Summary: The "Why" Behind the
Protocol
Lanoconazole (CAS: 101530-10-3) is not merely a generic antifungal; it is a potent imidazole

that functions by inhibiting lanosterol 14α-demethylase (CYP51). While highly effective against

dermatophytes, this mechanism relies on interfering with cytochrome P450 systems.

The Safety Criticality: As researchers, we must recognize that while Lanoconazole targets

fungal CYP51, the structural homology with human cytochrome P450 enzymes presents a risk

of metabolic interference and endocrine disruption upon systemic exposure. Furthermore, its

lipophilicity facilitates dermal absorption, and it is classified as Very Toxic to Aquatic Life

(H410), making containment a dual issue of personal safety and environmental compliance.

This guide moves beyond basic compliance to establish a self-validating safety system for your

laboratory.
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Before selecting PPE, we must quantify the risk. Lanoconazole is generally handled as a solid

powder (high inhalation risk) or a DMSO solution (high permeation risk).

GHS Hazard Classification Table
Hazard Category Code Description

Operational
Implication

Acute Toxicity H302
Harmful if swallowed.

[1][2]

Strict hygiene; no

open bench work.

Eye Irritation H319
Causes serious eye

irritation.[1][3][4][5]

Goggles required;

face shield for large

volumes.

Reproductive H361

Suspected of

damaging

fertility/unborn child.

Critical: Pregnant

personnel should

avoid handling.

Environmental H410

Very toxic to aquatic

life with long lasting

effects.[2][4]

Zero-drain disposal

policy.

Personal Protective Equipment (PPE) Matrix
Standard "lab safety" is insufficient for potent bioactive imidazoles. Use this matrix to select

PPE based on your specific manipulation state.

PPE Selection Logic
The following diagram illustrates the decision logic for PPE selection based on the physical

state of the compound.
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Start: Lanoconazole Handling

Physical State?

Solid / Powder
(Weighing/Transfer)

Solution
(DMSO/Ethanol)

Respiratory:
N95/P100 or

Biosafety Cabinet

Respiratory:
Fume Hood

(Vapor Control)

Gloves:
Double Nitrile

(Change outer if dusty)

Eye Protection:
Chemical Goggles

(No Safety Glasses)

Gloves:
Laminate or

Thick Nitrile (>0.11mm)

Body:
Lab Coat (Buttoned)

+ Tyvek Sleeves

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection based on Lanoconazole physical state.

Detailed PPE Specifications
Hand Protection (The Barrier):

Recommendation: Double-gloving is mandatory.
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Inner Glove: Standard Nitrile (4 mil).

Outer Glove: Long-cuff Nitrile (minimum 5-6 mil) or Laminate (Silver Shield) if working with

DMSO stocks.

Why? DMSO is a penetrant carrier. If Lanoconazole is dissolved in DMSO, the solvent

carries the toxin through standard latex/thin nitrile gloves into the bloodstream.

Respiratory Protection (The Filter):

Powder Handling: Must be performed in a Chemical Fume Hood or Class II Biosafety

Cabinet (BSC).

Self-Validation: Verify the magnehelic gauge or airflow monitor reads within safe operating

parameters (e.g., face velocity 100 fpm) before opening the vial.

Eye & Body:

Eyes: Chemical splash goggles (ANSI Z87.1). Standard safety glasses do not seal against

floating micro-particulates.

Body: Lab coat with cuffed sleeves. For high-quantity weighing (>100mg), wear Tyvek arm

sleeves to bridge the glove-coat gap.

Operational Protocol: The "Zero-Exposure"
Workflow
This protocol is designed to eliminate the most common failure point: The Weighing Step.

Step-by-Step Weighing & Solubilization
Preparation:

Place a disposable balance draft shield or "weighing boat" inside the fume hood.

Pre-wet a paper towel with 10% bleach (oxidizer) and place it near the balance for

immediate wipe-down.
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Static Control (Crucial):

Lanoconazole powder can be static.[3][6] Use an antistatic gun or a static-free spatula.

Why? Static charge causes powder to "jump" off the spatula, creating invisible aerosols.

The Transfer:

Open the vial only inside the hood.

Weigh the required amount.

Immediate Solubilization: Add solvent (DMSO/Ethanol) to the weighing vessel immediately

if possible, or cap the transfer vial tightly before removing from the balance.

Decontamination:

Wipe the balance and spatula with the bleach-soaked towel, followed by ethanol.

Dispose of the towel as hazardous chemical waste.

Workflow Visualization
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Figure 2: Operational workflow for safe Lanoconazole handling from setup to disposal.

Decontamination & Disposal
Lanoconazole is halogenated (contains Chlorine) and sulfur-containing. It requires specific

disposal streams.[1][6][7]

Waste Classification[5][8]
Stream: Halogenated Organic Solvent Waste (if in solution) or Solid Hazardous Waste.[8]
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Destruction Method: High-temperature incineration (>1000°C).

Prohibition:NEVER dispose of down the sink. The H410 classification means even trace

amounts can devastate local aquatic ecosystems and contribute to environmental antifungal

resistance.

Spill Response (Self-Validating System)
Alert: Announce the spill.

Isolate: Cover spill with absorbent pads soaked in compatible solvent (ethanol) or damp

paper towels to prevent dust generation.

Neutralize: Clean area with 10% bleach solution (oxidizes the imidazole ring structure), then

water, then ethanol.

Verify: Inspect under UV light (if applicable for fluorescent impurities) or simply verify no

visible residue remains on dark surfaces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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